Cas no 2138308-29-7 (1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-(trifluoromethyl)-)

1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-(trifluoromethyl)- structure
2138308-29-7 structure
Product Name:1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-(trifluoromethyl)-
CAS No:2138308-29-7
MF:C12H9F3O3
MW:258.193274259567
CID:5261240
Update Time:2025-07-09

1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-(trifluoromethyl)-
    • Inchi: 1S/C12H9F3O3/c1-6(16)10-5-7-4-8(12(13,14)15)2-3-9(7)11(17)18-10/h2-4,10H,5H2,1H3
    • InChI Key: KJXPFHBCORFIGW-UHFFFAOYSA-N
    • SMILES: C1(C(C)=O)OC(=O)C2=CC=C(C(F)(F)F)C=C2C1

1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-(trifluoromethyl)- Pricemore >>

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Additional information on 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-(trifluoromethyl)-

1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-(trifluoromethyl)- (CAS No. 2138308-29-7)

1H-2-Benzopyran-1-one, also known as coumarin, is a class of compounds characterized by a benzene ring fused to a gamma-pyrone ring. The compound in question, 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-(trifluoromethyl)- (CAS No. 2138308-29-7), is a derivative of this core structure with specific substituents that confer unique chemical and biological properties. This compound has been the subject of recent research due to its potential applications in various fields, including pharmaceuticals and agrochemicals.

The structure of this compound features a benzopyran skeleton with an acetyl group at position 3 and a trifluoromethyl group at position 6. These substituents play a significant role in determining the compound's physical and chemical properties. The trifluoromethyl group, in particular, is known to enhance the stability and bioavailability of molecules due to its electron-withdrawing effects and lipophilic nature. Recent studies have explored the impact of these substituents on the compound's solubility, stability, and reactivity under various conditions.

One of the most promising areas of research involving this compound is its potential application as a lead molecule in drug discovery. The benzopyran framework is known for its ability to interact with various biological targets, such as kinases and proteases. The acetyl and trifluoromethyl groups further modulate these interactions, making the compound a valuable candidate for designing bioactive agents. For instance, recent computational studies have highlighted its potential as an inhibitor of certain enzymes involved in cancer progression.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. The trifluoromethyl group contributes to the compound's resistance to metabolic degradation in plants, making it a potential candidate for developing pesticides or herbicides with improved efficacy and reduced environmental impact. Field trials conducted in controlled environments have shown promising results in terms of selectivity and stability under agricultural conditions.

The synthesis of 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-(trifluoromethyl)- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced on a larger scale for further testing and development.

From an environmental standpoint, understanding the fate and transport of this compound is crucial for assessing its safety profile. Studies have shown that the trifluoromethyl group enhances persistence in certain environments but also influences biodegradation pathways. Regulatory agencies are increasingly focusing on such compounds to ensure they meet stringent environmental standards before being approved for commercial use.

In conclusion, CAS No. 2138308-29-7, or 1H-2-Benzopyran-1-one, 3-acetyl-3,4-dihydro-6-(trifluoromethyl)-, represents a versatile molecule with significant potential across multiple industries. Its unique structure and substituent effects make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing both pharmaceutical and agrochemical technologies.

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